Cas no 784150-40-9 (7-(benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 7-(benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 784150-40-9
• MF: C₁₂H₇BrClN₃O₂S
• MW: 372.62487912178
• MDL: MFCD26959133
• CID: 2092053
• PubChem ID: 57537717
• Update Time: 2025-07-17

7-(benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-7-(phenylsulfonyl)-7H-pyrrolo[2,3-d]pyrimidine
• 7-(benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
• SY098005
• CS-0050133
• SCHEMBL5564252
• AS-34230
• 7-(Benzenesulfonyl)-6-bromo-4-chloro-pyrrolo[2,3-d]pyrimidine
• DB-253520
• 7-benzenesulfonyl-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
• PKQJRAVOLLAADZ-UHFFFAOYSA-N
• AKOS024465108
• 784150-40-9
• 7-(benzenesulfonyl)-6-bromo-4-chloropyrrolo[2,3-d]pyrimidine
• MFCD26959133

• MDL： MFCD26959133
• Inchi： 1S/C12H7BrClN3O2S/c13-10-6-9-11(14)15-7-16-12(9)17(10)20(18,19)8-4-2-1-3-5-8/h1-7H
• InChI Key： PKQJRAVOLLAADZ-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(N=CN=C2N1S(C1C=CC=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 370.91309g/mol
• Monoisotopic Mass: 370.91309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 7-(benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine

Introduction to 7-(Benzenesulfonyl)-6-Bromo-4-Chloro-7H-Pyrrolo[2,3-d]Pyrimidine (CAS No. 784150-40-9)

7-(Benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 784150-40-9) is a potent and selective inhibitor of the Janus kinase (JAK) family, specifically JAK2. This compound has garnered significant attention in the field of medicinal chemistry and drug discovery due to its potential therapeutic applications in treating various inflammatory and hematological disorders. The compound's unique structure and pharmacological properties make it a valuable tool for researchers and clinicians alike.

The chemical structure of 7-(benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine consists of a pyrrolopyrimidine core functionalized with a benzenesulfonyl group at the 7-position, a bromine atom at the 6-position, and a chlorine atom at the 4-position. This specific arrangement of substituents confers the compound with high affinity and selectivity for JAK2, making it an attractive candidate for further development as a therapeutic agent.

Recent studies have highlighted the importance of JAK inhibitors in modulating cytokine signaling pathways, which are often dysregulated in conditions such as rheumatoid arthritis, psoriasis, and myeloproliferative neoplasms (MPNs). 7-(Benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine has demonstrated robust inhibition of JAK2 in vitro, leading to reduced phosphorylation of signal transducer and activator of transcription (STAT) proteins, which are downstream effectors of cytokine signaling.

In preclinical models, 7-(benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine has shown promising results in alleviating symptoms associated with inflammatory diseases. For instance, in a murine model of collagen-induced arthritis, treatment with this compound significantly reduced joint inflammation and cartilage destruction. Similarly, in models of MPNs, such as polycythemia vera and essential thrombocythemia, the compound effectively inhibited JAK2-mediated signaling pathways, leading to improved hematological parameters.

The pharmacokinetic properties of 7-(benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine have also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for chronic administration. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

Beyond its role as a JAK2 inhibitor, 7-(benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine has also been investigated for its potential in other therapeutic areas. For example, recent research has explored its effects on cancer cell lines, where it has shown selective cytotoxicity against certain types of cancer cells while sparing normal cells. This selective toxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.

The development of small molecule inhibitors like 7-(benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine represents a significant advancement in the field of targeted therapy. These compounds offer a more precise approach to treating diseases by selectively inhibiting key enzymes or receptors involved in disease pathology. This targeted approach not only enhances therapeutic efficacy but also reduces the risk of off-target side effects.

In conclusion, 7-(benzenesulfonyl)-6-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 784150-40-9) is a promising compound with significant potential in the treatment of inflammatory and hematological disorders. Its unique chemical structure and pharmacological properties make it an attractive candidate for further clinical development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, reinforcing its importance in the field of medicinal chemistry and drug discovery.